Cas no 1006959-40-5 (N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline)

N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline structure
1006959-40-5 structure
Product Name:N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline
CAS No:1006959-40-5
MF:C14H20N4
MW:244.335402488708
MDL:MFCD08698900
CID:3060712
PubChem ID:19626514
Update Time:2025-09-22

N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-4-((((1-methyl-1H-pyrazol-4-yl)methyl)amino)methyl)aniline
    • N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline
    • N,N-DIMETHYL-4-({[(1-METHYLPYRAZOL-4-YL)METHYL]AMINO}METHYL)ANILINE
    • N,N-dimethyl-4-({[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)aniline
    • 1006959-40-5
    • STK351384
    • N,N-dimethyl-4-[[(1-methylpyrazol-4-yl)methylamino]methyl]aniline
    • CS-0300246
    • EN300-231085
    • AKOS000317945
    • GQB95940
    • MDL: MFCD08698900
    • Inchi: 1S/C14H20N4/c1-17(2)14-6-4-12(5-7-14)8-15-9-13-10-16-18(3)11-13/h4-7,10-11,15H,8-9H2,1-3H3
    • InChI Key: ULZDVPKLFLKALC-UHFFFAOYSA-N
    • SMILES: N(CC1C=NN(C)C=1)CC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 244.16879665Da
  • Monoisotopic Mass: 244.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.1Ų

N,N-dimethyl-4-({(1-methyl-1H-pyrazol-4-yl)methylamino}methyl)aniline Pricemore >>

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